Cas no 2680544-63-0 (Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate)

Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate is a protected piperidine derivative featuring both hydroxyl and trifluoroacetamido functional groups. Its tert-butyloxycarbonyl (Boc) group enhances stability, making it suitable for synthetic intermediates in medicinal chemistry and peptide research. The trifluoroacetamido moiety offers reactivity for further modifications, while the hydroxyl group provides a handle for derivatization. This compound is particularly valuable in the synthesis of complex molecules due to its orthogonal protecting groups, which allow selective deprotection under mild conditions. Its well-defined structure and high purity make it a reliable building block for pharmaceutical and agrochemical applications.

Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate structure

2680544-63-0 structure

Product Name:Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate

CAS No:2680544-63-0

MF:C₁₄H₂₃F₃N₂O₄

MW:340.338634729385

CID:5778471

PubChem ID:165932310

Update Time:2025-06-07

Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2680544-63-0
- tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate
- EN300-7102190
- Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate
- Inchi： 1S/C14H23F3N2O4/c1-9(18-10(20)14(15,16)17)13(22)5-7-19(8-6-13)11(21)23-12(2,3)4/h9,22H,5-8H2,1-4H3,(H,18,20)
- InChI Key： TUTQZZWTNYBNLR-UHFFFAOYSA-N
- SMILES： FC(C(NC(C)C1(CCN(C(=O)OC(C)(C)C)CC1)O)=O)(F)F

Computed Properties

Exact Mass: 340.16099171g/mol
Monoisotopic Mass: 340.16099171g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 78.9Å²

Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7102190-0.05g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	0.05g	$707.0	2025-03-12
Enamine	EN300-7102190-0.1g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	0.1g	$741.0	2025-03-12
Enamine	EN300-7102190-0.25g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	0.25g	$774.0	2025-03-12
Enamine	EN300-7102190-0.5g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	0.5g	$809.0	2025-03-12
Enamine	EN300-7102190-1.0g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	1.0g	$842.0	2025-03-12
Enamine	EN300-7102190-2.5g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	2.5g	$1650.0	2025-03-12
Enamine	EN300-7102190-5.0g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	5.0g	$2443.0	2025-03-12
Enamine	EN300-7102190-10.0g	tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate	2680544-63-0	95.0%	10.0g	$3622.0	2025-03-12

Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate Related Literature

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Additional information on Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate (CAS No. 2680544-63-0)

The compound Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate (CAS No. 2680544-63-0) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl carbamate and trifluoroacetamide groups, make it a valuable intermediate for drug discovery. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing trending topics such as green chemistry, AI-driven drug design, and high-throughput screening.

With the growing demand for novel bioactive molecules, Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate has garnered attention for its role in constructing nitrogen-containing heterocycles. Researchers frequently inquire about its synthetic routes, stability under various conditions, and potential as a building block for CNS-targeting drugs. Its CAS No. 2680544-63-0 is often searched alongside terms like "piperidine derivatives in drug discovery" and "trifluoroacetamide applications", reflecting its niche yet critical position in medicinal chemistry.

The compound’s hydroxyl group and carbamate protection offer versatility in further functionalization, aligning with the industry’s shift toward modular synthesis. Recent discussions on sustainable solvents and catalytic efficiency have also highlighted its compatibility with microwave-assisted reactions and flow chemistry. These advancements address common user queries about reducing reaction times and improving yields in complex organic transformations.

From a mechanistic perspective, the steric hindrance introduced by the tert-butyl group and the electron-withdrawing trifluoroacetamide moiety influence the compound’s reactivity. This is particularly relevant to searches on "steric effects in nucleophilic substitution" and "amide bond stability". Additionally, its potential in peptide mimetics and enzyme inhibitors aligns with the rising interest in targeted therapies and personalized medicine.

In summary, Tert-butyl 4-hydroxy-4-[1-(trifluoroacetamido)ethyl]piperidine-1-carboxylate (CAS No. 2680544-63-0) exemplifies the intersection of structural complexity and practical utility in modern organic chemistry. Its applications span from bench-scale research to industrial-scale production, making it a subject of ongoing exploration in both academic and industrial settings. By addressing contemporary trends like automated synthesis and computational modeling, this compound remains at the forefront of innovative chemical solutions.